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Summary of Quantitative Data

The table below consolidates key information about 3-Hydroxy Carvedilol-d5 and its context within

analytical methods.

Aspect Details

Chemical Name 3-Hydroxy Carvedilol-d5 [1] [2]

Molecular
Formula

C₂₄H₂₁D₅N₂O₅ [1] [2]

Molecular Weight 427.50 g/mol [1] [2]

CAS Number 1329836-56-7 [1] [2]

Application Deuterium-labeled internal standard for quantitative analysis (e.g., LC-MS) [1]

Role in Analysis Used to quantify Carvedilol and/or its metabolites in biological matrices like
plasma [3] [4]

Experimental Protocol Context
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While a specific protocol for 3-Hydroxy Carvedilol-d5 was not found, it is used within methods developed

for Carvedilol. The following workflow is a synthesis of general steps from validated LC-MS/MS methods

for Carvedilol and its metabolites in human plasma [3] [5] [4]. You can adapt this high-level workflow for 3-

Hydroxy Carvedilol-d5.

1. Sample Collection
2. Sample Preparation
(Protein Precipitation) 3. LC Separation 4. MS/MS Detection

1. Sample Collection

2. Sample Preparation

3. LC Separation

4. MS/MS Detection

5. Data Analysis

Collect plasma sample
(typically 50-200 µL)

Spike with internal standard
(3-Hydroxy Carvedilol-d5)

Add precipitation solution
(e.g., MeCN:MeOH 1:1)

Vortex mix & centrifuge

Collect supernatant & evaporate
to dryness under N₂

Reconstitute in LC-compatible solvent

Column: C18 (e.g., BDS Hypersil)

Mobile Phase: Gradient of
water (with buffer) and organic solvent

Inject sample

Ion Source: Electrospray
Ionization (ESI+, Positive Mode)

Mass Analyzer: Triple Quadrupole

Detection: Multiple Reaction
Monitoring (MRM)

Click to download full resolution via product page

General LC-MS/MS workflow for carvedilol analysis, adaptable for 3-Hydroxy Carvedilol-d5.

Key Technical Details from Literature

Sample Preparation: The most common technique is protein precipitation using a mixture of
methanol and acetonitrile (1:1, v/v) [3] [4]. Liquid-liquid extraction with methyl tert-butyl ether has also
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been used for Carvedilol [5].

Liquid Chromatography (LC): Separation is typically performed on a C18 reversed-phase column
(e.g., BDS Hypersil C18) using a gradient elution with a mobile phase consisting of water (with a

volatile buffer like ammonium formate) and an organic solvent like acetonitrile or methanol [5] [4].
Mass Spectrometry (MS): Detection is achieved using tandem mass spectrometry (MS/MS) with

electrospray ionization (ESI) in positive mode. The instrument operates in Multiple Reaction
Monitoring (MRM) mode for high sensitivity and selectivity [3] [5] [4]. Although the specific MRM

transitions for 3-Hydroxy Carvedilol-d5 are not listed, the parent drug Carvedilol is monitored at a
transition of m/z 407.10 → 100.10 [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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